Cas no 855849-89-7 (Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-,1,1-dimethylethyl ester)

• Product Name: Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-,1,1-dimethylethyl ester
• CAS No: 855849-89-7
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• MDL: MFCD12198618
• CID: 4657430
• PubChem ID: 49760973
• Update Time: 2025-10-29

Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl6-chlorospiro[indene-1,4'-piperidine]-1'-carboxylate
• tert-butyl 6-chlorospiro[indene-1,4'-piperidine]-1'-carboxylate
• AS-74167
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-,1,1-dimethylethyl ester
• W14174
• AKOS027430239
• 855849-89-7
• SCHEMBL4917650
• CS-0036064

• MDL： MFCD12198618
• Inchi： 1S/C18H22ClNO2/c1-17(2,3)22-16(21)20-10-8-18(9-11-20)7-6-13-4-5-14(19)12-15(13)18/h4-7,12H,8-11H2,1-3H3
• InChI Key： FCODHBUWEZUURU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CC3(C=2C=1)CCN(C(=O)OC(C)(C)C)CC3

Computed Properties

• Exact Mass: 319.1339066g/mol
• Monoisotopic Mass: 319.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-,1,1-dimethylethyl ester

Introduction to Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic Acid, 6-chloro-, 1,1-dimethylethyl Ester

The compound Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester (CAS No. 855849-89-7) is a complex organic molecule with a unique spiro structure. This structure consists of two rings: an indene ring and a piperidine ring fused at the 4' position. The presence of a chlorine substituent at the 6-position of the indene ring adds to its chemical complexity and potential biological activity. The ester group attached to the carboxylic acid further enhances its functional properties.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science. The spiro structure in this compound provides a rigid framework that can influence its pharmacokinetic properties and bioavailability. Researchers have shown that such structures can improve drug delivery by enhancing solubility and stability in biological systems.

The synthesis of this compound involves a multi-step process that typically includes the formation of the indene ring followed by the introduction of the piperidine moiety. The chlorine substitution is achieved through electrophilic aromatic substitution or other halogenation techniques. The esterification step is crucial for modifying the physicochemical properties of the molecule to suit specific applications.

One of the most promising applications of this compound is in the field of pharmacology. Its spiro structure has been shown to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent research has demonstrated that this compound exhibits potent activity against certain types of cancer cells by modulating signaling pathways involved in cell proliferation and apoptosis.

In addition to its pharmacological applications, this compound has potential uses in materials science. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and as a building block for advanced materials. Researchers are exploring its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The environmental impact of this compound is another area of interest. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that it has low acute toxicity but further long-term studies are needed to fully understand its environmental footprint.

In conclusion, Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester (CAS No. 855849-89-7) is a versatile compound with a wide range of potential applications in both pharmacology and materials science. Its unique spiro structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields.